Cas no 2229454-46-8 (5-(4-methylphenyl)furan-2-ylmethanesulfonamide)

• Product Name: 5-(4-methylphenyl)furan-2-ylmethanesulfonamide
• CAS No: 2229454-46-8
• MF: C₁₂H₁₃NO₃S
• MW: 251.301522016525
• CID: 6589181
• PubChem ID: 165859407
• Update Time: 2025-06-14

5-(4-methylphenyl)furan-2-ylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-(4-methylphenyl)furan-2-ylmethanesulfonamide
• 2229454-46-8
• EN300-2002643
• [5-(4-methylphenyl)furan-2-yl]methanesulfonamide

• Inchi： 1S/C12H13NO3S/c1-9-2-4-10(5-3-9)12-7-6-11(16-12)8-17(13,14)15/h2-7H,8H2,1H3,(H2,13,14,15)
• InChI Key： DAXCLSVYKJJXMZ-UHFFFAOYSA-N
• SMILES： S(CC1=CC=C(C2C=CC(C)=CC=2)O1)(N)(=O)=O

Computed Properties

• Exact Mass: 251.06161445g/mol
• Monoisotopic Mass: 251.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 81.7Ų

Additional information on 5-(4-methylphenyl)furan-2-ylmethanesulfonamide

Comprehensive Overview of 5-(4-methylphenyl)furan-2-ylmethanesulfonamide (CAS No. 2229454-46-8): Properties, Applications, and Industry Relevance

5-(4-methylphenyl)furan-2-ylmethanesulfonamide (CAS No. 2229454-46-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This sulfonamide derivative, characterized by a furan ring substituted with a 4-methylphenyl group, represents a promising scaffold for drug discovery and material science applications. The compound's molecular formula and precise structure make it a subject of interest for researchers exploring small molecule therapeutics and functional materials.

In recent years, the scientific community has shown growing interest in furan-based compounds like 5-(4-methylphenyl)furan-2-ylmethanesulfonamide, particularly for their potential as enzyme inhibitors and receptor modulators. The presence of both the methanesulfonamide moiety and the aromatic furan ring contributes to its distinctive physicochemical properties, including moderate lipophilicity and hydrogen-bonding capacity. These characteristics are crucial for drug-like properties and bioavailability optimization, which are hot topics in current medicinal chemistry research.

The synthesis of CAS 2229454-46-8 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity and yield. Researchers have developed various synthetic routes to access this compound, often starting from commercially available furan derivatives and toluene-based precursors. The optimization of these synthetic methodologies remains an active area of investigation, especially in the context of green chemistry principles and atom economy - topics that align with current industry trends toward sustainable manufacturing processes.

From a pharmacological perspective, 5-(4-methylphenyl)furan-2-ylmethanesulfonamide has shown promise in preliminary studies as a potential biological modulator. While specific therapeutic applications are still under investigation, compounds with similar structural motifs have demonstrated activity against various enzyme targets and cellular pathways. This has led to increased research activity around this chemical entity, particularly in the context of targeted drug discovery and personalized medicine approaches that dominate contemporary pharmaceutical development.

The compound's physicochemical properties, including its solubility profile, thermal stability, and crystallinity, make it interesting for material science applications as well. Researchers are exploring its potential as a building block for functional polymers and advanced materials, particularly in areas requiring specific electronic or photonic properties. These investigations align with growing market demands for smart materials and molecular electronics components.

Analytical characterization of 5-(4-methylphenyl)furan-2-ylmethanesulfonamide typically employs advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's structural integrity and purity, which are critical parameters for both research and potential commercial applications. The development of robust analytical methods for this compound reflects broader trends in quality control and regulatory compliance within the chemical and pharmaceutical industries.

In the context of intellectual property, CAS 2229454-46-8 has been the subject of several patent applications, particularly in areas related to medicinal chemistry and material science. This patent activity underscores the compound's commercial potential and the competitive landscape surrounding novel chemical entities with potential therapeutic or technological applications. The protection of such intellectual property remains a key consideration for organizations investing in research and development of specialized chemicals.

From a safety and handling perspective, while 5-(4-methylphenyl)furan-2-ylmethanesulfonamide is not classified as hazardous under standard regulations, proper laboratory practices should always be followed when working with this or any chemical compound. This includes appropriate personal protective equipment and ventilation systems, reflecting the growing emphasis on laboratory safety and occupational health standards in research environments.

The commercial availability of 5-(4-methylphenyl)furan-2-ylmethanesulfonamide through specialty chemical suppliers has facilitated its broader investigation across multiple disciplines. Current market trends show increasing demand for such high-purity research chemicals, driven by expansion in pharmaceutical R&D and academic research activities worldwide. This demand is further amplified by the compound's potential applications in emerging fields like chemical biology and molecular probe development.

Future research directions for CAS 2229454-46-8 may include more detailed investigations of its biological activity profiles, structure-activity relationships, and potential therapeutic applications. Additionally, exploration of its utility in material science applications and catalysis could yield novel uses for this interesting chemical entity. These research avenues align well with current scientific priorities in drug discovery and functional materials development.

In conclusion, 5-(4-methylphenyl)furan-2-ylmethanesulfonamide (CAS No. 2229454-46-8) represents a versatile chemical compound with significant potential across multiple scientific disciplines. Its unique structural features, combined with promising preliminary data, position it as an important subject for ongoing research in medicinal chemistry, material science, and related fields. As scientific understanding of this compound grows, so too will its potential applications in addressing current challenges in healthcare and technology sectors.